Cas no 64273-80-9 ([2,2'-Biquinoxaline]-3,3'(4H,4'H)-dione)

• Product Name: [2,2'-Biquinoxaline]-3,3'(4H,4'H)-dione
• CAS No: 64273-80-9
• MF: C₁₆H₁₀N₄O₂
• MW: 290.27620267868
• CID: 1675455
• PubChem ID: 136275205
• Update Time: 2025-04-21

[2,2'-Biquinoxaline]-3,3'(4H,4'H)-dione Chemical and Physical Properties

Names and Identifiers

• [2,2'-Biquinoxaline]-3,3'(4H,4'H)-dione
• 3-(3-oxo-1,4-dihydroquinoxalin-2-ylidene)quinoxalin-2-one
• 2,2'-biquinoxaline-3,3'(4h,4'h)-dione
• 3H,3'H,4H,4'H-[2,2'-biquinoxaline]-3,3'-dione
• DTXSID10802698
• 3-(3-Oxo-3,4-dihydroquinoxalin-2(1H)-ylidene)quinoxalin-2(3H)-one
• 64273-80-9

• Inchi： 1S/C16H10N4O2/c21-15-13(17-9-5-1-3-7-11(9)19-15)14-16(22)20-12-8-4-2-6-10(12)18-14/h1-8H,(H,19,21)(H,20,22)
• InChI Key： JBJGVHFYYCANTF-UHFFFAOYSA-N
• SMILES： O=C1C(C2C(NC3C=CC=CC=3N=2)=O)=NC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 290.0805
• Monoisotopic Mass: 290.08037557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 1
• Complexity: 519
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.92